Cas no 2091653-59-5 (1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2091653-59-5
• MF: C₁₁H₈N₂O₂S
• MW: 232.258420944214
• CID: 5046256
• Update Time: 2025-10-19

1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid
• 2-prop-2-ynyl-5-thiophen-3-ylpyrazole-3-carboxylic acid
• 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C11H8N2O2S/c1-2-4-13-10(11(14)15)6-9(12-13)8-3-5-16-7-8/h1,3,5-7H,4H2,(H,14,15)
• InChI Key： VBSQLRCZRAIWJR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(=O)O)N(CC#C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 1.7
• Topological Polar Surface Area: 83.4

Additional information on 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid

Research Brief on 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2091653-59-5)

1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid (CAS: 2091653-59-5) is a novel pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a propynyl group and a thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid involves a multi-step process, including the condensation of thiophene-3-carbaldehyde with hydrazine derivatives, followed by cyclization and functionalization. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry. Its stability and solubility profiles have also been evaluated, making it suitable for further pharmacological testing.

Recent pharmacological studies have explored the compound's potential as an inhibitor of key enzymes involved in inflammatory pathways. Preliminary results indicate that it exhibits significant activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting its utility in the treatment of inflammatory diseases. Additionally, molecular docking studies have revealed strong binding affinities to these enzymes, further supporting its mechanism of action.

In cancer research, 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid has demonstrated cytotoxic effects against several cancer cell lines, including breast and lung cancer. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interaction with specific signaling pathways, such as the PI3K/Akt/mTOR cascade. These findings highlight its potential as a chemotherapeutic agent, warranting further in vivo studies.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its efficacy and reduce potential side effects. Collaborative studies between academic and industrial researchers are underway to accelerate its transition from the laboratory to clinical trials.

In conclusion, 1-(Prop-2-yn-1-yl)-3-(thiophen-3-yl)-1H-pyrazole-5-carboxylic acid represents a promising candidate in the field of medicinal chemistry. Its multifaceted pharmacological activities and potential therapeutic applications make it a subject of ongoing research. Future studies will be crucial in elucidating its full therapeutic potential and addressing current limitations.